Cas no 2138550-11-3 (2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide)
2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2138550-11-3
- EN300-1168964
- 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
-
- Inchi: 1S/C16H16N4O6S/c21-19(22)14-6-2-1-5-13(14)18(12-9-10-17-11-12)27(25,26)16-8-4-3-7-15(16)20(23)24/h1-8,12,17H,9-11H2
- InChI Key: WHQAFGKYRODGTN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N(C1C=CC=CC=1[N+](=O)[O-])C1CNCC1)(=O)=O
Computed Properties
- Exact Mass: 392.07905542g/mol
- Monoisotopic Mass: 392.07905542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 149Ų
2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168964-1.0g |
2138550-11-3 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1168964-50mg |
2138550-11-3 | 50mg |
$827.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-100mg |
2138550-11-3 | 100mg |
$867.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-250mg |
2138550-11-3 | 250mg |
$906.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-500mg |
2138550-11-3 | 500mg |
$946.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-1000mg |
2138550-11-3 | 1000mg |
$986.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-2500mg |
2138550-11-3 | 2500mg |
$1931.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-5000mg |
2138550-11-3 | 5000mg |
$2858.0 | 2023-10-03 | |||
| Enamine | EN300-1168964-10000mg |
2138550-11-3 | 10000mg |
$4236.0 | 2023-10-03 |
2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
Introduction to 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 2138550-11-3)
2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2138550-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its nitro and sulfonamide functional groups, which are well-known for their diverse biological activities and potential therapeutic applications.
The structural framework of 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide consists of a benzene ring substituted with nitro groups at the 2-position and 4-position, linked to a pyrrolidine moiety through an amide bond. Additionally, the benzene ring is further functionalized with a sulfonamide group at the 1-position. This complex arrangement of functional groups contributes to the compound's unique chemical properties and biological interactions, making it a subject of interest for further exploration in drug discovery and development.
In recent years, there has been a growing emphasis on the development of novel scaffolds that can modulate biological pathways associated with various diseases. The presence of nitro groups in 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide not only enhances its reactivity but also allows for potential redox-based mechanisms of action. Such mechanisms are particularly relevant in the context of cancer therapy, where redox-active compounds have shown promise in selectively targeting malignant cells.
The sulfonamide moiety is another critical feature of this compound, known for its ability to interact with biological targets such as enzymes and receptors. Sulfonamides have a long history of use in medicine, with numerous examples having demonstrated efficacy in treating infections, inflammation, and even certain types of cancer. The incorporation of a pyrrolidine group further expands the pharmacophoric space, enabling interactions with additional biological targets. This combination makes 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide for potential binding to biological targets. These computational approaches have allowed researchers to predict possible mechanisms of action and identify key interactions with proteins and enzymes relevant to various diseases. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways that are dysregulated in cancer cells, potentially leading to novel therapeutic strategies.
Experimental validation of these computational predictions has been crucial in understanding the biological activity of 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide. In vitro assays have been conducted to evaluate its interaction with various enzymes and receptors, providing insights into its potential mechanisms of action. Preliminary results indicate that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression, suggesting its potential as an anti-cancer agent.
The synthesis of 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Modern synthetic techniques, including multi-step organic reactions and palladium-catalyzed cross-coupling reactions, have enabled the construction of this compound's intricate framework. These synthetic strategies not only improve yield but also allow for modifications that can fine-tune its biological activity.
The pharmacokinetic properties of 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide are also under investigation to assess its suitability for therapeutic use. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine a compound's efficacy and safety profile. Understanding these properties is essential for optimizing drug delivery systems and formulating effective therapeutic regimens.
In conclusion, 2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 2138550-11-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound holds significant potential for contributing to advancements in medicine.
2138550-11-3 (2-nitro-N-(2-nitrophenyl)-N-(pyrrolidin-3-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)